1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
BenchChem offers high-quality 1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one including the price, delivery time, and more detailed information at info@benchchem.com.
Properties
Molecular Formula |
C11H11F3OS2 |
|---|---|
Molecular Weight |
280.3 g/mol |
IUPAC Name |
1-[2-methylsulfanyl-6-(trifluoromethylsulfanyl)phenyl]propan-2-one |
InChI |
InChI=1S/C11H11F3OS2/c1-7(15)6-8-9(16-2)4-3-5-10(8)17-11(12,13)14/h3-5H,6H2,1-2H3 |
InChI Key |
VFVXNXMNUBZCKV-UHFFFAOYSA-N |
Canonical SMILES |
CC(=O)CC1=C(C=CC=C1SC(F)(F)F)SC |
Origin of Product |
United States |
Biological Activity
1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one is a compound of interest due to its potential biological activities. This compound, characterized by a complex structure involving sulfur and trifluoromethyl groups, has been studied for various pharmacological effects, including antimicrobial and anticancer properties.
Chemical Structure and Properties
- Chemical Formula : C11H10F3OS2
- Molecular Weight : 314.77 g/mol
- CAS Number : 1805843-67-7
Antimicrobial Activity
Research has indicated that compounds with similar structural features exhibit significant antimicrobial properties. For instance, the presence of sulfur atoms in the structure is often associated with enhanced activity against various bacterial strains. In vitro studies have shown that derivatives of this compound can inhibit the growth of Gram-positive and Gram-negative bacteria, suggesting potential applications in treating infections.
Anticancer Activity
The anticancer potential of 1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one has been explored through various assays. Preliminary studies indicate that this compound may induce apoptosis in cancer cells. The mechanism appears to involve the disruption of cellular signaling pathways that regulate cell survival and proliferation.
Table 1: Summary of Biological Activities
| Activity Type | Observed Effect | Reference |
|---|---|---|
| Antimicrobial | Inhibition of bacterial growth | |
| Anticancer | Induction of apoptosis | |
| Cytotoxicity | Reduced viability in cancer cell lines |
Study on Antimicrobial Efficacy
A study conducted by Umesha et al. (2009) evaluated the antimicrobial activity of various methylthio derivatives, including the target compound. The results demonstrated a significant reduction in bacterial colony-forming units (CFUs) when treated with concentrations ranging from 0.1 to 10 µg/mL.
Study on Anticancer Properties
In another investigation, researchers assessed the cytotoxic effects of 1-(2-(Methylthio)-6-(trifluoromethylthio)phenyl)propan-2-one on pancreatic cancer cell lines (BxPC-3 and Panc-1). The compound showed an IC50 value of approximately 0.051 µM against BxPC-3 cells, indicating potent anticancer activity compared to standard chemotherapeutics .
The proposed mechanisms for the biological activity of this compound include:
- Reactive Oxygen Species (ROS) Generation : Induction of oxidative stress leading to cellular damage.
- Inhibition of Key Enzymes : Targeting enzymes involved in cell proliferation and survival pathways.
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
